Cas no 1286711-48-5 (Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate)

• Product Name: Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate
• CAS No: 1286711-48-5
• MF: C₄H₂F₂NNaO
• MW: 141.051358699799
• MDL: MFCD19691700
• CID: 5168376
• Update Time: 2026-03-04

Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate Chemical and Physical Properties

Names and Identifiers

• SODIUM 1-CYANO-3,3-DIFLUOROPROP-1-EN-2-OLATE
• sodium;(Z)-1-cyano-3,3-difluoroprop-1-en-2-olate
• (2Z)-4,4-Difluoro-3-hydroxybut-2-enenitrile, sodium salt
• SODIUM1-CYANO-3,3-DIFLUOROPROP-1-EN-2-OLATE
• Sodium: 1-cyano-3,3-difluoro-propen-2-olate
• Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate

• MDL： MFCD19691700
• Inchi： 1S/C4H3F2NO.Na/c5-4(6)3(8)1-2-7;/h1,4,8H;/q;+1/p-1/b3-1-;
• InChI Key： VOQGSDKLHOVIAX-SPNQZIMRSA-M
• SMILES： [Na+].FC(/C(=C/C#N)/[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 46.8

Additional information on Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate

Research Briefing on Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate (CAS: 1286711-48-5) in Chemical Biology and Pharmaceutical Applications

Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate (CAS: 1286711-48-5) is a fluorinated organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoropropene structure, serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its chemical properties, such as high reactivity and stability under physiological conditions, make it an attractive building block for medicinal chemistry.

Recent studies have highlighted the role of Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate in the development of novel enzyme inhibitors and prodrugs. For instance, researchers have utilized this compound to design selective inhibitors targeting kinases and proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The incorporation of fluorine atoms enhances the binding affinity and metabolic stability of these inhibitors, thereby improving their therapeutic potential.

In addition to its applications in drug discovery, Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate has been employed in the synthesis of fluorinated analogs of natural products. These analogs often exhibit enhanced biological activity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. A recent study demonstrated the successful use of this compound in the synthesis of a fluorinated derivative of a well-known anticancer agent, which showed increased efficacy and reduced toxicity in preclinical models.

The mechanistic insights into the reactivity of Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate have also been a focus of recent research. Advanced spectroscopic techniques and computational modeling have revealed the compound's ability to participate in diverse chemical transformations, including nucleophilic additions and cycloadditions. These findings have expanded the toolkit available to synthetic chemists, enabling the construction of complex molecular architectures with high precision.

Despite its promising applications, challenges remain in the large-scale production and purification of Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate. Current efforts are directed toward optimizing synthetic routes to improve yield and reduce costs. Furthermore, ongoing studies are investigating the environmental impact and safety profile of this compound, ensuring its sustainable use in industrial and pharmaceutical settings.

In conclusion, Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate (CAS: 1286711-48-5) represents a valuable chemical entity with broad applications in drug discovery and chemical biology. Its unique properties and versatility continue to inspire innovative research, paving the way for the development of next-generation therapeutics. Future studies are expected to further elucidate its potential and address existing limitations, solidifying its role in the pharmaceutical industry.